Cas no 1806799-19-8 (3-Amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806799-19-8
• MF: C₉H₁₀F₂N₄
• MW: 212.199307918549
• CID: 4856212
• Update Time: 2025-05-23

3-Amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H10F2N4/c10-9(11)6-4-15-7(1-2-12)8(14)5(6)3-13/h4,9H,1,3,13-14H2
• InChI Key： FEEKKSDZERNOTI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC#N)C(=C1CN)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: -0.1
• Topological Polar Surface Area: 88.7

Additional information on 3-Amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile

Introduction to 3-Amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806799-19-8)

3-Amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806799-19-8) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core structure functionalized with amino, aminomethyl, and difluoromethyl groups, presents a unique chemical profile that makes it a promising candidate for various biochemical applications.

The molecular architecture of 3-amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile incorporates multiple reactive sites, which are highly valuable for further chemical modifications and derivatization. The presence of both primary and secondary amine functionalities allows for diverse interactions with biological targets, while the electron-withdrawing nature of the difluoromethyl group enhances the compound's metabolic stability and binding affinity. These features collectively contribute to its potential utility in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on designing small-molecule inhibitors targeting enzymes involved in critical cellular pathways. The pyridine scaffold is particularly favored in drug discovery due to its ability to mimic natural biomolecules and interact with proteins in a highly specific manner. 3-Amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile, with its well-tuned physicochemical properties, emerges as a versatile building block for such inhibitors.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in regulating numerous cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The structural features of 3-amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile make it an attractive precursor for designing kinase inhibitors that can selectively modulate aberrant signaling pathways.

Recent studies have demonstrated the efficacy of pyridine-based compounds in inhibiting tyrosine kinases, which are overexpressed in many cancerous tissues. For instance, derivatives of substituted pyridines have shown promising results in preclinical trials by selectively binding to the ATP-binding pockets of kinases, thereby inhibiting their catalytic activity. The presence of both amino and aminomethyl groups in 3-amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile allows for hydrogen bonding interactions and covalent modifications, which can further enhance binding affinity and selectivity.

The difluoromethyl group is another key feature that contributes to the compound's pharmacological potential. This moiety not only increases metabolic stability by preventing rapid degradation but also enhances lipophilicity, facilitating better membrane penetration and target engagement. Such properties are crucial for achieving high bioavailability and therapeutic efficacy.

In addition to its role in kinase inhibition, 3-amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile has shown promise in other therapeutic areas as well. For example, it can serve as a precursor for developing antimicrobial agents. The structural complexity of this compound allows for interactions with bacterial enzymes and cell wall components, potentially leading to novel antibiotics with improved efficacy against resistant strains.

The compound's versatility also extends to its utility in designing probes for biochemical research. Researchers often require specialized molecules that can interact with specific targets without altering cellular homeostasis. 3-Amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile can be functionalized to produce fluorescent probes or affinity reagents that aid in studying enzyme mechanisms and protein-protein interactions.

The synthesis of 3-amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of a pyridine intermediate followed by sequential functionalization at the 3-position with an amino group, at the 4-position with an aminomethyl group, and at the 5-position with a difluoromethyl group. The introduction of the acetonitrile moiety at the 2-position further refines the compound's chemical properties.

Advanced synthetic techniques such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations are employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications. The synthetic route also emphasizes green chemistry principles by minimizing waste and optimizing reaction conditions.

The analytical characterization of 3-amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile is equally critical. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are routinely used to confirm structural integrity and purity. These analytical techniques provide detailed insights into the compound's molecular structure and help ensure consistency across batches.

In conclusion,3-amino-4-(aminomethyl)-5-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806799-19-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing kinase inhibitors, antimicrobial agents, and biochemical probes. As research continues to uncover new therapeutic targets and mechanisms,3-amino-4-(aminomethy l)-5-(dif luor om ethyl )py rid ine -2 -acet oni tr ile is poised to play a crucial role in advancing drug discovery efforts across multiple disciplines.